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Compound of Interest

3-(2-Furoyl)quinoline-2-
Compound Name:
carbaldehyde

Cat. No.: B152673

A comprehensive search for the physical and chemical properties of "FQCA" has revealed that
this acronym predominantly refers to Fuzzy-Set Qualitative Comparative Analysis, a research
methodology widely used in the social sciences. As of the current available data, "FQCA" does
not correspond to a known chemical compound, and therefore, a technical guide on its physical
and chemical properties cannot be compiled.

Fuzzy-Set Qualitative Comparative Analysis (fSQCA) is a powerful analytical technique that
combines qualitative, case-oriented analysis with quantitative, variable-oriented methods.[1][2]
It is designed to identify causal relationships by analyzing the necessary and sufficient
conditions for a particular outcome to occur, particularly in situations with a small to
intermediate number of cases.[3][4] The methodology is adept at handling complex causality,
where different combinations of factors can lead to the same result (a concept known as
equifinality).[5][6]

The core of fsQCA lies in the use of "fuzzy sets," which allow for the calibration of partial
membership of cases in a set, ranging from 0 (full non-membership) to 1 (full membership).[7]
This contrasts with traditional crisp-set QCA, which only permits full membership or non-
membership.[7][8] This nuanced approach enables researchers to capture the complexity of
social phenomena more accurately.[9]

The fsQCA process typically involves several key steps:
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» Calibration: The process of assigning fuzzy-set membership scores to raw data based on
theoretical and substantive knowledge.[4]

o Truth Table Construction: A table that displays all logically possible combinations of causal
conditions and the outcome for the analyzed cases.[5][8]

» Analysis of Necessary and Sufficient Conditions: The identification of conditions or
combinations of conditions that are consistently linked to the outcome.[10]

Due to this significant discrepancy between the requested topic (physical and chemical
properties of a compound) and the available information (a research methodology), we are
unable to provide the requested in-depth technical guide, including data tables and
visualizations of signaling pathways.

To proceed with your request, we kindly ask for clarification on the compound of interest.
Please provide the correct chemical name, CAS number, or any other relevant identifiers. Once
the correct information is provided, we will be able to conduct a thorough search and generate
the comprehensive technical guide you require.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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